![molecular formula C15H24N2O2 B5677639 1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine](/img/structure/B5677639.png)
1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine, also known as DOM, is a psychoactive drug that belongs to the phenethylamine and piperazine chemical classes. It was first synthesized in the 1960s and has been used recreationally since then. Despite its use as a recreational drug, DOM has also been studied for its potential scientific research applications.
Mechanism of Action
The mechanism of action of 1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine involves its binding to serotonin receptors in the brain. Once bound, this compound activates these receptors and leads to an increase in serotonin release. This increase in serotonin can lead to a variety of physiological and psychological effects, including changes in mood, perception, and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. These effects include changes in heart rate and blood pressure, as well as alterations in body temperature and respiration. This compound has also been shown to affect the release of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. These effects can lead to changes in mood, perception, and behavior.
Advantages and Limitations for Lab Experiments
1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine has several advantages and limitations for lab experiments. One advantage is its ability to activate serotonin receptors and lead to an increase in serotonin release. This makes this compound a valuable tool for studying the serotonin system and its role in various physiological and pathological conditions. However, one limitation of this compound is its potential for toxicity and adverse effects. Researchers must use caution when working with this compound and ensure that proper safety protocols are followed.
Future Directions
There are several future directions for research on 1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine. One direction is the development of new compounds that target specific serotonin receptors and have fewer adverse effects than this compound. Another direction is the study of the long-term effects of this compound use on the brain and body. Finally, researchers could investigate the potential therapeutic uses of compounds that target the serotonin system, including the development of new treatments for depression, anxiety, and other psychiatric disorders.
Conclusion
In conclusion, this compound, or this compound, is a psychoactive drug that has been studied for its potential scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have all been discussed in this paper. While this compound has potential as a tool for studying the serotonin system, researchers must use caution when working with it and ensure that proper safety protocols are followed.
Synthesis Methods
The synthesis of 1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine involves the reaction of 2,4-dimethoxy-3-methylbenzylamine with methyl iodide and piperazine. The resulting product is then purified through recrystallization. This synthesis method has been well documented in the literature and has been used by researchers to obtain pure samples of this compound for scientific research.
Scientific Research Applications
1-(2,4-dimethoxy-3-methylbenzyl)-4-methylpiperazine has been studied for its potential scientific research applications. One such application is its use as a tool to study the serotonin system in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. This compound has been shown to bind to serotonin receptors and activate them, leading to an increase in serotonin release. This makes this compound a valuable tool for studying the serotonin system and its role in various physiological and pathological conditions.
properties
IUPAC Name |
1-[(2,4-dimethoxy-3-methylphenyl)methyl]-4-methylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2/c1-12-14(18-3)6-5-13(15(12)19-4)11-17-9-7-16(2)8-10-17/h5-6H,7-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKCMCDISJCJQNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1OC)CN2CCN(CC2)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.